N-((4-(1-methyl-1H-benzo[d]imidazol-2-yl)cyclohexyl)methyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-[[4-(1-methylbenzimidazol-2-yl)cyclohexyl]methyl]-2-phenyltriazole-4-carboxamide
• InChI: InChI=1S/C24H26N6O/c1-29-22-10-6-5-9-20(22)27-23(29)18-13-11-17(12-14-18)15-25-24(31)21-16-26-30(28-21)19-7-3-2-4-8-19/h2-10,16-18H,11-15H2,1H3,(H,25,31)
• InChI Key: CAYUQWMIIXQBNQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1C3CCC(CC3)CNC(=O)C4=NN(N=C4)C5=CC=CC=C5
• Molecular Formula: C24H26N6O
• Molecular Weight: 414.5 g/mol

Description

The compound contains several functional groups including a 1H-benzo[d]imidazole, a cyclohexyl group, a phenyl group, and a 1,2,3-triazole. These groups are common in many pharmaceutical compounds and could potentially contribute to a variety of biological activities.

Scientific Research Applications

Synthesis and Heterocycle Formation

• Novel Synthesis Routes : A study by Hebishy et al. (2020) describes a new synthesis route for benzamide-based 5-aminopyrazoles, leading to pyrazolo[1,5-a]pyrimidine and pyrazolo[5,1-c][1,2,4]triazine derivatives. This research highlights the potential for creating novel compounds using benzamide structures.
• Guanidine Derivative Synthesis : Balewski and Kornicka (2021) synthesized a guanidine derivative involving a complex reaction process, demonstrating the chemical versatility of benzamide compounds. The study provides insights into the synthesis of structurally complex molecules (Balewski & Kornicka, 2021).

Antiviral and Antitumor Activities

• Anti-Influenza Activity : The study by Hebishy et al. (2020) also revealed that certain synthesized benzamide-based compounds show significant anti-influenza A virus activities. This suggests potential applications in developing antiviral drugs (Hebishy et al., 2020).
• Antitumor Properties : Research by Stevens et al. (1984) on imidazotetrazines, which share structural similarities with the compound , indicated promising antitumor activities. This indicates the potential of such compounds in cancer therapy (Stevens et al., 1984).

Structural and Chemical Studies

• Structural Characterization : Afshar et al. (1987) provided detailed structural information on a similar triazole compound, highlighting the importance of structural studies in understanding the properties of these molecules (Afshar et al., 1987).
• Chemical Behavior Analysis : The study by Biagi et al. (1996) on 4-(benzotriazol-1-yl)-1,2,3-triazole derivatives examined the chemical behavior of related compounds, providing insights into how such structures react under various conditions (Biagi et al., 1996).

Mechanism of Action

Target of Action

It’s known that imidazole derivatives, which this compound is a part of, show a broad range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Mode of Action

Imidazole derivatives are known to interact with various biological targets due to their versatile chemical structure

Biochemical Pathways

Imidazole derivatives are known to affect a wide range of biochemical pathways due to their broad spectrum of biological activities

Pharmacokinetics

Imidazole derivatives are generally known for their high solubility in water and other polar solvents, which can influence their absorption and distribution

Result of Action

Imidazole derivatives are known to have a broad range of effects due to their diverse biological activities

Action Environment

Factors such as ph, temperature, and the presence of other substances can potentially influence the action of imidazole derivatives